Cas no 30444-49-6 (Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI))

Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI) structure
30444-49-6 structure
Product Name:Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI)
CAS No:30444-49-6
MF:C9H9O3
MW:165.165962934494
CID:314779
PubChem ID:3015501
Update Time:2025-04-19

Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-, monophenyl deriv. (9CI)
    • (RS)-2-Phenyllactate
    • 2-Hydroxy-2-phenyl-2-methylacetate
    • 2-Hydroxy-2-phenylpropionate
    • 2-phenyl-2-hydroxypropionate
    • 2-Phenyllactate
    • a-Hydroxy-2-phenylpropionate
    • a-Hydroxy-a-methylbenzeneacetate
    • a-Hydroxy-a-phenylpropionate
    • alpha-Hydroxy-2-phenylpropionate
    • 30444-49-6
    • 2-hydroxy-2-phenylpropanoate
    • DTXSID30952780
    • Inchi: 1S/C9H10O3/c1-9(12,8(10)11)7-5-3-2-4-6-7/h2-6,12H,1H3,(H,10,11)/p-1
    • InChI Key: NWCHELUCVWSRRS-UHFFFAOYSA-M
    • SMILES: OC(C(=O)[O-])(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 165.05517
  • Monoisotopic Mass: 165.055169145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.36
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